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The early solar system was a dynamic environment characterized by the rapid formation and
evolution of planetary bodies. Unraveling the precise timing of these events is a central goal of
cosmochemistry. Short-lived radionuclides, present at the dawn of the solar system, serve as
invaluable chronometers for dating the formation of the earliest solids, such as Calcium-
Aluminum-rich Inclusions (CAls) and chondrules, found within primitive meteorites. Among the
most crucial of these chronometers are Manganese-53 (°3Mn) and Aluminum-26 (2°Al).

This guide provides a comparative analysis of the 33Mn-33Cr and 2°Al-2°Mg isotopic systems,
detailing their properties, applications, and the analytical techniques used to measure them. It
aims to offer researchers an objective overview to inform their selection and interpretation of
these critical early solar system chronometers.

I. Fundamental Properties and Decay Schemes

Both 33Mn and 2°Al are now-extinct radionuclides, meaning they have completely decayed
away since the solar system's formation.[1] Their former presence is confirmed by excesses of
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their stable daughter isotopes, Chromium-53 (°3Cr) and Magnesium-26 (2Mg), respectively.[1]
[2] The utility of these isotopes as chronometers stems from their relatively short half-lives,
which are comparable to the timescales of early solar system events (0.1 to 10 million years).

[2]

The fundamental properties of these two isotopic systems are summarized below.

Property Manganese-53 (>Mn) Aluminum-26 (*°Al)

3.7 £ 0.4 million years (Myr)[1] 0.705 - 0.73 million years (Myr)

Half-life (tv2)
[31[4] [21[5]

Decay Mode Electron Capture (€)[4][6] 3+ Decay / Electron Capture[2]
Parent Isotope 53Mn 264

Daughter Isotope 53Cr 26Mg

Stable Reference 55Mn 27A|

Chronometer System 53Mn-33Cr 26A1-26Mg

Canonical Initial Ratio (°>3Mn/>>Mn)o = 8 x 1079[7] (25Al/27Al)o = 5 x 1073[2]

dot graph DecaySchemes { graph [rankdir="LR", splines=true, overlap=false,
bgcolor="#FFFFFF", fontname="Arial", fontsize=12, fontcolor="#202124"]; node [shape=circle,
style=filled, fontname="Arial", fontsize=11];

/ Manganese-53 Decay Mn53 [label="3Mn", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cr53
[label="33Cr", fillcolor="#34A853", fontcolor="#FFFFFF"]; Mn53 -> Cr53 [label="t¥2 = 3.7 Myr",
color="#202124", fontcolor="#202124", fontsize=10];

/I Aluminum-26 Decay Al26 [label="2°Al", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Mg26
[label="2¢Mg", fillcolor="#FBBCO05", fontcolor="#202124"]; Al26 -> Mg26 [label="t% = 0.71 Myr",
color="#202124", fontcolor="#202124", fontsize=10]; } /dot Caption: Decay pathways for
Manganese-53 and Aluminum-26 chronometers.

Il. Applications in Meteorite Chronology
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The distinct half-lives of 3Mn and 26Al make them suitable for dating different epochs and
events within the first ~10 million years of the solar system.

e Aluminum-26 (2°Al): With its very short half-life (~0.71 Myr), the 26Al-2Mg system is the
highest-resolution chronometer for the earliest solar system events.[2][5] It is the primary tool
for dating the formation of CAls, considered the oldest solar system solids, and for resolving
the formation intervals of chondrules, which are believed to have formed 1-3 million years
after CAls.[8][9] The decay of 26Al is also considered the most important heat source for the
early melting and differentiation of planetesimals.[2][5]

e Manganese-53 (*3Mn): The longer half-life of 33Mn (~3.7 Myr) provides a broader time
window for dating events.[1][3] It is used to date the formation of chondrules and the
crystallization of differentiated meteorites (achondrites) from planetary bodies that formed
and melted several million years after CAls.[1][10] The >3Mn->3Cr system is particularly
valuable for confirming and complementing ages derived from the 26Al system and for dating
objects where Al is not abundant.[3]

While both systems are powerful, discrepancies can arise. For instance, >3Mn ages for some
components like CAls can appear older than their ages derived from other systems, a puzzle
that is still under investigation.[2] Furthermore, the initial distribution of these isotopes in the
solar nebula is a critical assumption; while 33Mn appears to have been uniformly distributed,
some studies suggest 2°Al may have been heterogeneously distributed, which would
complicate its use as a precise chronometer.[10][11]

lll. Experimental Protocols

The analysis of extinct radionuclides in meteorites is a meticulous process requiring
sophisticated instrumentation and clean laboratory conditions to measure minute isotopic
variations. The general workflow involves sample digestion, chemical separation of the parent
and daughter elements, and high-precision analysis by mass spectrometry.

dot graph ExperimentalWorkflow { graph [rankdir="TB", splines=true, overlap=false,
bgcolor="#FFFFFF", fontname="Arial", fontsize=12, fontcolor="#202124", compound=true];
node [shape=Dbox, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial",
fontsize=10]; edge [color="#5F6368", fontname="Arial", fontsize=9];
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} /dot Caption: Generalized workflow for 33Mn-33Cr and 26Al-2°Mg isotope analysis.

1. Sample Digestion: The first step for bulk analysis is the complete dissolution of the meteorite
sample (typically milligrams of material).[12] This is commonly achieved using a mixture of
strong acids, such as hydrofluoric (HF) and nitric (HNO3) acids, in sealed Teflon bombs at high
temperatures to ensure all mineral phases are dissolved.[12] Care must be taken to avoid
contamination and loss of the elements of interest.[12]

2. Chemical Separation: To accurately measure the isotopic ratios of Cr and Mg, they must be
completely separated from the parent elements (Mn and Al) and other matrix elements that
could cause isobaric interferences during mass spectrometry.[13][14] This is accomplished
using ion-exchange chromatography.[12]

e For the 33Mn-33Cr System: The dissolved sample is loaded onto a column filled with a
specialized resin. A sequence of different acids is passed through the column to selectively
wash out other elements, eventually isolating a pure chromium fraction.[14]

e For the 26Al-26Mg System: A similar chromatographic process is used, often involving multiple
column steps, to purify magnesium from the sample matrix, particularly from aluminum and
sodium.[13][14]

3. Mass Spectrometry: The purified fractions are analyzed using a Multi-Collector Inductively
Coupled Plasma Mass Spectrometer (MC-ICP-MS).[13] This instrument can measure isotopic
ratios with very high precision, which is necessary to detect the small excesses of >3Cr and
26Mg resulting from the decay of their parent isotopes. For in-situ analysis of minerals within a
meteorite thin section, Secondary lon Mass Spectrometry (SIMS) is often used, which allows
for micro-scale analysis without dissolving the sample.[15]

IV. Comparative Summary

The >3Mn and 26Al systems are complementary chronometers that provide critical insights into
the timing of early solar system processes. Their key differences and synergies are
summarized below.
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Feature

53Mn-33Cr System

26A|-26Mg System

Chronological Resolution

Lower (dates events over a

~15 Myr span)

Higher (resolves events within
the first ~5 Myr)

Primary Application

Dating chondrule formation

and asteroidal differentiation.

[3](8]

Dating the earliest solids
(CAls) and chondrules; high-

resolution relative dating.[2][8]

Key Advantage

Longer half-life allows for
dating a wider range of events

and materials.

High precision for the earliest
events; 2°Al is a major heat

source for planetesimals.[5]

Primary Challenge

Potential discrepancies with

other chronometers.[2]

Shorter half-life limits its range;
potential for heterogeneous
distribution in the nebula.[11]

Concordance

Generally consistent with Pb-
Pb and 2°Al ages, though

some inconsistencies exist.[2]

[8]

Ages for chondrules are
broadly consistent with Pb-Pb
dating, supporting its
chronological significance.[2]
[16]

In conclusion, both the >3Mn->3Cr and 2°Al-2°Mg chronometers are indispensable tools in

cosmochemistry. The 26Al system offers unparalleled resolution for the very first events in the

solar system's history, while the >3Mn system provides a crucial, longer-duration clock for

events that followed. The most robust chronological interpretations are often derived from the

concordant application of both systems, alongside absolute dating methods like the U-Pb

system, to the same meteorite components.[8][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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